2-((4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H17F2N3O3S/c1-2-28-15-6-3-13(4-7-15)24-18(26)12-29-19-20(27)25(10-9-23-19)14-5-8-16(21)17(22)11-14/h3-11H,2,12H2,1H3,(H,24,26)
• InChI Key: JOPDZDIKHVDOKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C20H17F2N3O3S
• Molecular Weight: 417.4 g/mol

Description

2-((4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H17F2N3O3S and its molecular weight is 417.43. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemoselective Acetylation in Drug Synthesis

The chemoselective acetylation of aminophenols, as discussed by Magadum and Yadav (2018), is crucial for synthesizing intermediates for antimalarial drugs (Magadum & Yadav, 2018). This process highlights the importance of selective reactions in developing pharmaceuticals, suggesting a potential application of our target compound in creating therapeutic agents.

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives to form Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant antioxidant activity (Chkirate et al., 2019). This suggests that structurally similar compounds, such as the one , might also be explored for their antioxidant properties and potential applications in mitigating oxidative stress-related conditions.

Hybrid Network Formation in Material Science

Batibay et al. (2020) investigated the use of a thioxanthone-attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator for the preparation of PMMA hybrid networks. This research points to the role that similar compounds could play in developing new materials with improved thermal stability and robustness (Batibay et al., 2020).

Flavouring Substance Evaluation

In a different domain, the scientific opinion on 2‐(4‐methylphenoxy)‐N‐(1H‐pyrazol‐3‐yl)‐N‐(thiophen‐2‐ylmethyl)acetamide for use as a flavouring substance provided by Younes et al. (2018) reflects the potential for such compounds to be evaluated for safety and application in food industries (Younes et al., 2018).

Antimicrobial Activity

Research into thiazole derivatives, as explored by Saravanan et al. (2010), reveals the antimicrobial potential of these compounds. This suggests that similar compounds could be synthesized and evaluated for their efficacy against a range of microbial threats (Saravanan et al., 2010).